1H,2H,3H,4H,6H,7H,8H,9H-Cyclohexa[B]1,6-naphthyridine

• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: 1,2,3,4,6,7,8,9-octahydrobenzo[b][1,6]naphthyridine
• InChI: InChI=1S/C12H16N2/c1-2-4-11-9(3-1)7-10-8-13-6-5-12(10)14-11/h7,13H,1-6,8H2
• InChI Key: VINQGAUZEYHYPA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC3=C(CNCC3)C=C2C1

Description

1H,2H,3H,4H,6H,7H,8H,9H-Cyclohexa[B]1,6-naphthyridine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Platinum oxide (850 mg) was added to a solution of 2-benzyl-1,2,3,4-tetrahydrobenzo[b][1,6]-naphthyridine (8.5 g, 31 mmol) in trifluoroacetic acid (155 ml), and catalytic reduction was carried out at 50° C. for 24 hours. The catalyst was removed by filtration and the filtrate was concentrated under reduced pressure. The residue was made basic with 6N sodium hydroxide and extracted with toluene. The extract solution was dried over anhydrous sodium sulfate, and the organic solvent was removed by concentration under reduced pressure and the residue was recrystallized from isopropyl ether to obtain the desired compound (5.3 g, 90%) as white crystals.